Cas no 81017-29-0 (2H-1-Benzopyran-3-carboxylic acid, 5-methoxy-2-oxo-)

• Product Name: 2H-1-Benzopyran-3-carboxylic acid, 5-methoxy-2-oxo-
• CAS No: 81017-29-0
• MF: C₁₁H₈O₅
• MW: 220.178223609924
• CID: 704661
• PubChem ID: 14069402
• Update Time: 2025-04-19

2H-1-Benzopyran-3-carboxylic acid, 5-methoxy-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carboxylic acid, 5-methoxy-2-oxo-
• 5-methoxy-2-oxochromene-3-carboxylic acid
• 5-methoxy-2-oxo-chromene-3-carboxylic acid
• 5-Methoxy-2-oxo-2H-1-benzopyran-3-carboxylic acid
• SCHEMBL11337793
• 5-methoxycoumarin-3-carboxylic acid
• 81017-29-0
• DTXSID90555392
• 5-methoxy-2-oxo-2H-chromene-3-carboxylic acid

• Inchi： 1S/C11H8O5/c1-15-8-3-2-4-9-6(8)5-7(10(12)13)11(14)16-9/h2-5H,1H3,(H,12,13)
• InChI Key： WWMUWCJDRURRHP-UHFFFAOYSA-N
• SMILES： O1C(C(C(=O)O)=CC2C(=CC=CC1=2)OC)=O

Computed Properties

• Exact Mass: 220.03717335g/mol
• Monoisotopic Mass: 220.03717335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.8Ų